Cas no 18172-67-3 (β-Pinene)

• Product Name: β-Pinene
• CAS No: 18172-67-3
• MF: C₁₀H₁₆
• MW: 136.234043121338
• MDL: MFCD00001345
• CID: 50975
• PubChem ID: 440967
• Update Time: 2025-04-18

β-Pinene Chemical and Physical Properties

Names and Identifiers

• (1S,5S)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane
• (-)-beta-Pinene
• (1S)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane
• β-Pinene
• (S)-(-)-β-Pinene
• (1S)-(1)-beta-Pinene
• (?)-β-Pinene
• (−)-β-Pinene
• (S)-β-Pinene
• 6,6-dimethyl-2-methylenebicyclo[3.1.1] heptane
• PINENE, (-)-B-(AS)
• &#946
• (-)-&#946
• (-)-2(10)-Pinene
• (-)-Pin-2(10)-ene
• (1S)-(-)-&#946
• (1S)-(-)-Beta-Pinene
• 2(10)-Pinene, (1S,5S)-(-)-
• 6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane-, (S)-
• Bicyclo(3.1.1)heptane, 6,6-dimethyl-2-methylene-, (1S,5S)-
• L-&#946
• laevo-&#946
• -Pinene
• -Pinene-(1S)-(-)
• Beta- pinene
• (-)-β-Pinene
• Nopinene
• Pseudopinene
• (1S,5S)-beta-pinene
• β-Pinene
• Terebenthene
• Beta-pinene
• 6,6-dimethyl-2-methylenebicyclo[3.1.1]heptane
• 2(10)-pinene
• (-)-Nopinene

• MDL： MFCD00001345
• Inchi： 1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h8-9H,1,4-6H2,2-3H3
• InChI Key： WTARULDDTDQWMU-UHFFFAOYSA-N
• SMILES： CC1(C2C(CCC1C2)=C)C
• BRN： 2038282

Computed Properties

• Exact Mass: 136.12528
• Monoisotopic Mass: 136.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Oil
• Density: 0.859 g/mL at 25 °C
• Melting Point: −61 °C (lit.)
• Boiling Point: 165-167 °C(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.478(lit.)
• Solubility: 95% ethanol: soluble1ml/3ml, clear, colorless
• Water Partition Coefficient: Insoluble
• PSA: 0
• LogP: 2.99870
• FEMA: 2903
• Merck: 7446
• Specific Rotation: -18.5 º (c=neat 25 ºC)
• Vapor Pressure: ~2 mmHg ( 20 °C)
• Optical Activity: [α]20/D −21°, neat
• Color/Form: 2000 μg/mL in methanol
• Solubility: Water solubility

β-Pinene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H302,H304,H312,H315,H317,H319,H332,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P331
• Hazardous Material transportation number：UN 2319
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38-43-65
• Safety Instruction： 16-26-36/37-46-62
• RTECS：DT5077000
• Hazardous Material Identification：
• Risk Phrases：R10;R20/21/22;R36/37/38;R43;R51;R65
• Safety Term：S16;S26;S36/37;S46;S61;S62
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons